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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
applications of N-(Benzyloxycarbonyl)-DL-alanine, a key building block in peptide chemistry.
This document is intended to be a comprehensive resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors requiring the use of
protected amino acids.

Core Chemical Properties

N-(Benzyloxycarbonyl)-DL-alanine, also known as Z-DL-alanine or N-Cbz-DL-alanine, is a
racemic mixture of the D- and L-enantiomers of N-benzyloxycarbonyl-alanine. The
benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amine
functionality of the alanine amino acid, preventing unwanted side reactions during peptide
synthesis.[1][2]

Physicochemical Data

The following table summarizes the key physicochemical properties of N-
(Benzyloxycarbonyl)-DL-alanine. It is important to note that as a racemic mixture, it does not
exhibit optical rotation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b554550?utm_src=pdf-interest
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H13NOa4 [3]
Molecular Weight 223.23 g/mol [3]
Appearance White to off-white crystalline 2]
powder
Melting Point 112-113 °C [2]
Boiling Point 364.51 °C (rough estimate) [2]
Density 1.2446 g/cm3 (rough estimate) [2]

Soluble in organic solvents
Solubility such as methanol and [4]

dichloromethane.

CAS Number 4132-86-9 [3]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of N-(Benzyloxycarbonyl)-
DL-alanine. The expected spectral characteristics are outlined below.
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Technique Key Features and Expected Values

Signals corresponding to the protons of the

alanine methyl group, the a-proton, the benzylic

1H NMR _
protons of the Cbz group, and the aromatic
protons of the phenyl ring.
Resonances for the carbonyl carbons of the
carboxylic acid and the carbamate, the aromatic
13C NMR

carbons, the benzylic carbon, and the carbons

of the alanine backbone.

Characteristic absorption bands for the N-H
R Spect stretching of the amide, C=0 stretching of the
ectrosco
P Py carboxylic acid and the carbamate, and

aromatic C-H and C=C stretching.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound, along with

characteristic fragmentation patterns.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of N-
(Benzyloxycarbonyl)-DL-alanine are crucial for its effective use in research and development.

Synthesis of N-(Benzyloxycarbonyl)-DL-alanine

This protocol is adapted from the Schotten-Baumann reaction, a common method for the N-
protection of amino acids.

Materials:
e DL-Alanine
o Benzyl chloroformate (Cbz-Cl)

e Sodium hydroxide (NaOH)
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e Hydrochloric acid (HCI)

o Diethyl ether

« Distilled water

* Ice bath

e Magnetic stirrer

e pH meter or pH paper

Procedure:

» Dissolve DL-alanine (1.0 equivalent) in a 2 M aqueous solution of sodium hydroxide.
e Cool the solution to 0-5 °C using an ice bath.

» While maintaining the temperature and vigorously stirring, add benzyl chloroformate (1.1
equivalents) dropwise.

» Simultaneously, add a 2 M NaOH solution dropwise to maintain the pH of the reaction
mixture between 9 and 10.

 After the addition is complete, continue stirring the mixture at room temperature for 2-3
hours.

» Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove
any unreacted benzyl chloroformate.

o Carefully acidify the aqueous layer to a pH of 2-3 with a 1 M HCI solution. This will cause the
N-(Benzyloxycarbonyl)-DL-alanine to precipitate out as a white solid.

e Collect the solid precipitate by vacuum filtration.
o Wash the collected solid with cold distilled water.

o Dry the product under vacuum to obtain the final N-(Benzyloxycarbonyl)-DL-alanine.
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Purification by Recrystallization

For higher purity, the synthesized product can be recrystallized.

Materials:

Crude N-(Benzyloxycarbonyl)-DL-alanine
o Ethyl acetate

e Hexane

e Heating mantle or hot plate

e Erlenmeyer flask

e Ice bath

Procedure:

 Dissolve the crude N-(Benzyloxycarbonyl)-DL-alanine in a minimal amount of hot ethyl
acetate.

e Once fully dissolved, allow the solution to cool slowly to room temperature.

o Further cool the solution in an ice bath to promote crystallization.

e If crystallization is slow to initiate, add a small amount of hexane as an anti-solvent.
o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold ethyl acetate/hexane mixture.

e Dry the crystals under vacuum.

Characterization Methods

The identity and purity of the synthesized N-(Benzyloxycarbonyl)-DL-alanine should be
confirmed using various analytical techniques.
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e Melting Point Determination: Compare the melting point of the synthesized product with the
literature value. A sharp melting point range indicates high purity.

e Thin Layer Chromatography (TLC): Monitor the reaction progress and assess the purity of
the final product. A single spot on the TLC plate suggests a pure compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
acquired to confirm the chemical structure.

« Infrared (IR) Spectroscopy: An IR spectrum should be recorded to identify the characteristic
functional groups present in the molecule.

e Mass Spectrometry (MS): Determine the molecular weight of the compound to confirm its
identity.

Role in Peptide Synthesis

N-(Benzyloxycarbonyl)-DL-alanine is a fundamental reagent in solution-phase peptide
synthesis. The Cbz group provides robust protection for the a-amino group, allowing for the
selective formation of peptide bonds. The following diagram illustrates the logical workflow of a
single coupling cycle in peptide synthesis using a Cbz-protected amino acid.
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Caption: Workflow of a peptide coupling reaction using N-Cbz-DL-alanine.

This workflow demonstrates the activation of the Chz-protected alanine, its subsequent
coupling with another amino acid ester to form a protected dipeptide, and the optional
deprotection step to allow for further elongation of the peptide chain. The choice of coupling
reagents and deprotection methods can be tailored to the specific requirements of the
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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